2-(Pyrimidin-2-ylthio)-1-(3-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone

• IUPAC Name: 2-pyrimidin-2-ylsulfanyl-1-[3-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C14H14F3N5O2S/c15-14(16,17)12-21-20-11(24-12)9-3-1-6-22(7-9)10(23)8-25-13-18-4-2-5-19-13/h2,4-5,9H,1,3,6-8H2
• InChI Key: CZKVVSTYFOUTPV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CSC2=NC=CC=N2)C3=NN=C(O3)C(F)(F)F
• Molecular Formula: C14H14F3N5O2S
• Molecular Weight: 373.36 g/mol

Description

2-(Pyrimidin-2-ylthio)-1-(3-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C14H14F3N5O2S and its molecular weight is 373.35. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Applications

• Microwave-Assisted Synthesis and Antibacterial Activity

  Researchers have developed a microwave-assisted synthesis method for producing piperidine-containing pyrimidine derivatives with significant antibacterial activity. This innovative approach leverages the structural components similar to the compound , highlighting its potential in developing new antibacterial agents (Merugu, Ramesh, & Sreenivasulu, 2010).

• Antimicrobial Activity of Oxadiazole Derivatives

  Another study focused on the synthesis of 1-(5-mercapto-1,3,4-oxadiazol-2-yl)-2-(pyridine-2-ylamino)ethanone and its derivatives, demonstrating significant antimicrobial activities. This suggests that compounds incorporating oxadiazole and pyrimidine units can serve as effective antimicrobial agents (Salimon, Salih, & Hussien, 2011).

Anticancer Applications

• Antitumor Activity of Novel Oxadiazoles and Trifluoromethylpyridines: Research on 1,2,4-oxadiazole and trifluoromethylpyridine derivatives, similar in structure to the target compound, found that certain derivatives exhibited promising antitumor activity against a panel of cell lines. These findings underscore the potential of incorporating trifluoromethyl and oxadiazole groups in the design of new anticancer drugs (Maftei et al., 2016).

Antiviral and Other Therapeutic Applications

• Synthesis and Antiviral Activity: Studies have also explored the synthesis of various heterocyclic compounds, including pyrazolo[3,4-b]pyridines and triazepines, derived from similar chemical structures. These compounds have been evaluated for their antiviral activities, indicating the potential of such chemical frameworks in developing new antiviral agents (Attaby, Elghandour, Ali, & Ibrahem, 2006).